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Compound of Interest

Compound Name: 2,2',4,4',5,5'-Hexachlorobiphenyl

Cat. No.: B050431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Polychlorinated biphenyls (PCBs) are persistent organic pollutants that are widely distributed in

the environment and pose significant health risks.[1] Accurate and reliable quantification of

specific PCB congeners, such as PCB 153, is crucial for environmental monitoring, food safety

assessment, and toxicological studies. Certified Reference Materials (CRMs) are indispensable

tools for ensuring the quality and metrological traceability of analytical measurements.[2][3]

They are used for method validation, instrument calibration, and ongoing quality control,

providing confidence in the accuracy of the generated data.[3][4]

This application note provides a detailed protocol for the analysis of PCB 153 in environmental

matrices using Certified Reference Materials, with a focus on isotope dilution gas

chromatography-mass spectrometry (GC-MS).

Principle of Isotope Dilution Mass Spectrometry
(IDMS)
Isotope dilution mass spectrometry is a highly accurate analytical technique for the

quantification of analytes.[5][6] It involves the addition of a known amount of an isotopically

labeled analog of the target analyte (e.g., ¹³C₁₂-PCB 153) to the sample prior to extraction and

analysis.[6] The labeled compound serves as an internal standard that behaves identically to
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the native analyte during sample preparation and analysis. By measuring the ratio of the native

analyte to the labeled internal standard, accurate quantification can be achieved, as this ratio is

unaffected by variations in extraction efficiency or instrumental response.[5]

Workflow for PCB 153 Analysis using CRMs
Caption: Workflow for PCB 153 analysis using CRMs and isotope dilution.

Materials and Reagents
Certified Reference Materials:

Native PCB 153 standard solution (e.g., 10 µg/mL in isooctane)

¹³C₁₂-labeled PCB 153 internal standard solution (e.g., 10 µg/mL in nonane)

Matrix CRM (e.g., NIST SRM 1941b - Organics in Marine Sediment, NMIJ CRM 7304-a -

Marine Sediment)[7][8]

Solvents (Pesticide or GC-MS grade): Hexane, Dichloromethane, Acetone, Toluene

Drying Agent: Anhydrous sodium sulfate (baked at 400°C for 4 hours)

Cleanup Sorbents: Silica gel (activated at 130°C for 16 hours), Florisil (activated at 130°C for

16 hours)

Gases: Helium (99.999% purity)

Experimental Protocol
Sample Preparation

Homogenization: Homogenize the solid sample (e.g., sediment, freeze-dried tissue)

thoroughly.

Spiking: Weigh approximately 5-10 g of the homogenized sample into an extraction thimble.

Accurately spike the sample with a known amount of the ¹³C₁₂-PCB 153 internal standard

solution.
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Extraction:

Soxhlet Extraction: Place the thimble in a Soxhlet extractor and extract with a 1:1 mixture

of hexane and acetone for 16-24 hours.[2]

Pressurized Liquid Extraction (PLE): Alternatively, use an automated PLE system with

appropriate solvent mixtures and temperature/pressure settings.

Concentration: Concentrate the extract to approximately 1-2 mL using a rotary evaporator or

a gentle stream of nitrogen.

Lipid Removal (for biota samples): Perform gel permeation chromatography (GPC) or a

sulfuric acid cleanup to remove lipids.

Sample Cleanup
Column Preparation: Prepare a multi-layer chromatography column with activated silica gel

and/or Florisil.

Elution: Apply the concentrated extract to the top of the column and elute with an appropriate

solvent mixture (e.g., hexane, dichloromethane/hexane).

Fraction Collection: Collect the fraction containing the PCBs.

Final Concentration: Concentrate the cleaned extract to a final volume of 1 mL.

GC-MS Analysis
The following are typical GC-MS parameters for PCB 153 analysis. Optimization may be

required based on the specific instrument and column used.
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Parameter Setting

Gas Chromatograph Agilent 8890 GC or equivalent

Column
DB-5ms (30 m x 0.25 mm, 0.25 µm) or

equivalent

Injector Temperature 280°C

Injection Mode Splitless

Injection Volume 1 µL

Carrier Gas Helium

Flow Rate 1.2 mL/min (constant flow)

Oven Program

Initial 100°C, hold 1 min; ramp to 180°C at

20°C/min; ramp to 280°C at 5°C/min, hold 10

min

Mass Spectrometer Agilent 5977B MSD or equivalent

Ionization Mode Electron Ionization (EI)

Ion Source Temperature 230°C

Quadrupole Temperature 150°C

Acquisition Mode
Selected Ion Monitoring (SIM) or Multiple

Reaction Monitoring (MRM)

Ions to Monitor (SIM)
PCB 153: m/z 360, 362; ¹³C₁₂-PCB 153: m/z

372, 374

Data Presentation
Certified Concentrations of PCB 153 in Reference
Materials
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Certified Reference
Material

Matrix
Certified Value
(µg/kg)

Uncertainty (µg/kg)

NIST SRM 1941b[8] Marine Sediment 11.3 0.8

NMIJ CRM 7304-a[7] Marine Sediment 100 8

NMIJ CRM 7404-a[9] Fish Tissue 14.0 0.9

Example Recovery Data for PCB 153 in Spiked Soil
Spike Level (µg/kg) Average Recovery (%)

Relative Standard
Deviation (%)

5 95.9 3.8

50 98.0 3.5

200 100.9 3.1

Data adapted from a study on PCB extraction from soil.

Data Analysis and Quality Control
Calibration Curve: Prepare a series of calibration standards containing known concentrations

of native PCB 153 and a constant concentration of the ¹³C₁₂-PCB 153 internal standard.

Generate a calibration curve by plotting the response ratio (native/labeled) against the

concentration ratio.

Quantification: Calculate the concentration of PCB 153 in the sample extract using the

calibration curve.

Quality Control:

Analyze a procedural blank with each batch of samples to check for contamination.

Analyze a matrix CRM with each batch of samples. The measured concentration of PCB

153 should fall within the certified range of the CRM.
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The recovery of the ¹³C₁₂-PCB 153 internal standard should be within an acceptable range

(e.g., 40-120%) to ensure the validity of the sample preparation process.

Summary
The use of Certified Reference Materials is fundamental for achieving accurate and reliable

results in the analysis of PCB 153. The detailed protocol provided in this application note,

based on isotope dilution GC-MS, offers a robust methodology for the quantification of PCB

153 in environmental samples. Adherence to stringent quality control measures, including the

analysis of CRMs, ensures the defensibility of the analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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